Cas no 93805-50-6 (carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1))
93805-50-6 structure
Product Name:carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1)
CAS No:93805-50-6
MF:C8H18N2O3
MW:190.240122318268
CID:1981608
PubChem ID:44146212
Update Time:2025-04-21
carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1)
- carbonic acid
- 4-methylcyclohexane-1,3-diamine
- carbonic acid,4-methylcyclohexane-1,3-diamine
- Carbonic acid--4-methylcyclohexane-1,3-diamine (1/1)
- EINECS 298-533-9
- DTXSID80917788
- 93805-50-6
- NS00092425
-
- Inchi: 1S/C7H16N2.CH2O3/c1-5-2-3-6(8)4-7(5)9;2-1(3)4/h5-7H,2-4,8-9H2,1H3;(H2,2,3,4)
- InChI Key: VFRAUIJMZNIMHY-UHFFFAOYSA-N
- SMILES: OC(=O)O.NC1CC(CCC1C)N
Computed Properties
- Exact Mass: 190.132
- Monoisotopic Mass: 190.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
Experimental Properties
- Boiling Point: 377.5°C at 760 mmHg
- Flash Point: 182.1°C
carbonic acid, compound with 4-methylcyclohexane-1,3-diamine (1:1) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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